2-(3-methylbutyl)-8-(phenylsulfonyl)-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 8-(benzenesulfonyl)-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C20H30N2O3S/c1-17(2)10-14-21-15-20(12-9-19(21)23)11-6-13-22(16-20)26(24,25)18-7-4-3-5-8-18/h3-5,7-8,17H,6,9-16H2,1-2H3
• InChI Key: MYFCWUXUCLIVIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CC2(CCCN(C2)S(=O)(=O)C3=CC=CC=C3)CCC1=O
• Molecular Formula: C20H30N2O3S
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives, such as 2-(3-methylbutyl)-8-(phenylsulfonyl)-2,8-diazaspiro[5.5]undecan-3-one, often involves multistep synthetic routes that include key transformations like Claisen condensation, decarboxylation, and spirocyclization. These methods enable the introduction of various substituents into the spirocyclic framework, offering a versatile approach to modifying the compound's properties for specific applications (Cordes et al., 2013).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by the presence of a spirocyclic core, where two cyclic units are joined at a single carbon atom. This unique architecture impacts the compound's reactivity and interaction with biological targets. Structural elucidation techniques such as NMR, X-ray crystallography, and mass spectrometry play a crucial role in confirming the configuration and conformation of these molecules (Islam et al., 2017).

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives undergo various chemical reactions that allow for further functionalization of the molecule. These reactions include interactions with electrophiles, nucleophiles, and the formation of complexes with metals. Such reactivity is essential for the synthesis of more complex derivatives and for exploring the compound's utility in catalysis and material science (Cordes et al., 2013).

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear without specific study data. If it is indeed a derivative of 1,4-diazaspiro[5.5]undecan-3-one, it might share some of its biological activities.

Safety and Hazards

Without specific toxicity data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve elucidating its synthesis, studying its reactivity, and investigating its potential biological activities. It could also be interesting to explore its physical and chemical properties in more detail.